(R)-furalaxyl
Overview
Description
(R)-furalaxyl is a methyl N-(2,6-dimethylphenyl)-N-2-furoylalaninate that has R configuration. It is a methyl N-(2,6-dimethylphenyl)-N-2-furoylalaninate and a D-alanine derivative. It is an enantiomer of a (S)-furalaxyl.
Scientific Research Applications
Enantiomerization and Bioaccumulation
(R)-furalaxyl has been studied for its enantiomerization and bioaccumulation in various organisms. In Tenebrio molitor larvae, significant interconversion between R- and S-enantiomers was observed. The bioaccumulation of rac-furalaxyl was found to be enantioselective, with a preferential accumulation of the S-enantiomer at certain dosages (Yin et al., 2017).
Enantioselective Degradation
The enantioselective degradation of (R)-furalaxyl has been a subject of interest. A study showed that a strain of Brevibacillus brevis preferentially degraded the R-enantiomer of furalaxyl (Sulimma et al., 2013).
Acute Toxicity and Bioaccumulation in Earthworms
In earthworms (Eisenia foetida), the acute toxicity and bioaccumulation of furalaxyl enantiomers were found to be enantioselective, with the S-enantiomer showing higher accumulation and toxicity (Qin et al., 2014).
Toxicity in Aquatic Algae
The acute toxicity and digestion of furalaxyl enantiomers on aquatic algae Scendesmus obliquus were also studied. The S-enantiomer was found to be more toxic than the R-enantiomer, suggesting the importance of enantiomeric differences in pesticide risk assessment (Cheng et al., 2018).
Environmental Behavior in Soils
The environmental behavior of (R)-furalaxyl in agricultural soils has been investigated. Enantioselective leaching and degradation were observed, with R-enantiomer degrading faster in some soils (Qin et al., 2014).
Toxicoepigenetic Effects
Studies have explored the toxicoepigenetic effects of (R)-furalaxyl. It was found that furalaxyl could affect methyltransferase activity, thereby modulating DNA methylation levels and patterns, indicating the enantioselectivity of furalaxyl in toxiciepigenetics (Yin et al., 2017).
properties
Molecular Formula |
C17H19NO4 |
|---|---|
Molecular Weight |
301.34 g/mol |
IUPAC Name |
methyl (2R)-2-[N-(furan-2-carbonyl)-2,6-dimethylanilino]propanoate |
InChI |
InChI=1S/C17H19NO4/c1-11-7-5-8-12(2)15(11)18(13(3)17(20)21-4)16(19)14-9-6-10-22-14/h5-10,13H,1-4H3/t13-/m1/s1 |
InChI Key |
CIEXPHRYOLIQQD-CYBMUJFWSA-N |
Isomeric SMILES |
CC1=C(C(=CC=C1)C)N([C@H](C)C(=O)OC)C(=O)C2=CC=CO2 |
SMILES |
CC1=C(C(=CC=C1)C)N(C(C)C(=O)OC)C(=O)C2=CC=CO2 |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N(C(C)C(=O)OC)C(=O)C2=CC=CO2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1S,2R,4S,7R,9R,10R,11S,12R)-11-acetyloxy-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate](/img/structure/B1253782.png)
![(1R,6R,13S)-16,17-dimethoxy-6-propan-2-yl-2,7,20-trioxapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaen-12-one](/img/structure/B1253783.png)
![N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(4-ethoxyphenyl)-2,4-dioxobutanamide](/img/structure/B1253786.png)
![3-[1-(4-bromophenyl)sulfonyl-3,6-dihydro-2H-pyridin-4-yl]-1,2-dimethylindole](/img/structure/B1253787.png)
![methyl (Z)-7-[(1R,2R,3R,5S)-2-[(E)-3,3-difluoro-4-phenoxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate](/img/structure/B1253788.png)
![Trimethyl-[[(2S,5S)-2-methyl-1,3-oxathiolan-5-yl]methyl]azanium;iodide](/img/structure/B1253790.png)
